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Compound of Interest

Compound Name: Proquinazid-(propoxy-d7)
CAS No.: 2140327-37-1
Cat. No.: B15561877
Get Quote
. J

Application Note and Protocols

Introduction

Proquinazid is a quinazolinone fungicide used to control powdery mildew on a variety of crops.
Its presence in the environment, particularly in water and soil, is a matter of concern due to
potential ecotoxicological effects. Accurate and reliable quantification of Proquinazid in
environmental matrices is therefore crucial for monitoring its fate and ensuring environmental
safety.

This application note describes the use of Proquinazid-(propoxy-d7), a deuterium-labeled
internal standard, for the quantitative analysis of Proquinazid in environmental samples by gas
chromatography-tandem mass spectrometry (GC-MS/MS) or liquid chromatography-tandem
mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard is a
robust technique that compensates for variations in sample preparation and instrumental
analysis, leading to improved accuracy and precision of the results.[1][2][3]
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Proquinazid-(propoxy-d7) is an ideal internal standard for the analysis of Proquinazid as it
shares very similar physicochemical properties with the parent compound, ensuring that it
behaves similarly during extraction, cleanup, and chromatographic analysis. However, its
slightly higher mass allows it to be distinguished from the unlabeled Proquinazid by a mass
spectrometer.

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry (IDMS) is a highly accurate method for quantifying
compounds. It involves adding a known amount of an isotopically labeled standard (e.g.,
Proquinazid-(propoxy-d7)) to a sample before any sample processing. The labeled standard
acts as an internal reference. By measuring the ratio of the signal from the native analyte to the
signal from the labeled standard, the concentration of the native analyte in the original sample
can be precisely calculated, correcting for any losses that may occur during the analytical

procedure.
Principle of Isotope Dilution Mass Spectrometry
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Caption: Workflow illustrating the principle of isotope dilution mass spectrometry.

Experimental Protocols
Analysis of Proquinazid in Water Samples
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This protocol describes the determination of Proquinazid in water samples using solid-phase
extraction (SPE) followed by LC-MS/MS analysis, incorporating Proquinazid-(propoxy-d7) as
an internal standard.

a. Sample Preparation and Extraction
o Sample Collection: Collect water samples in clean glass bottles.

 Fortification: To a 100 mL water sample, add a known concentration of Proquinazid-
(propoxy-d7) internal standard solution (e.g., 10 pL of a 1 pg/mL solution).

o SPE Cartridge Conditioning: Condition a C18 SPE cartridge (500 mg, 6 mL) by passing 5 mL
of methanol followed by 5 mL of deionized water.

o Sample Loading: Load the fortified water sample onto the SPE cartridge at a flow rate of
approximately 5 mL/min.

o Cartridge Washing: Wash the cartridge with 5 mL of deionized water to remove interfering
substances.

o Cartridge Drying: Dry the cartridge under vacuum for 10-15 minutes.
o Elution: Elute the analytes from the cartridge with 2 x 3 mL of ethyl acetate.

e Solvent Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at
40°C.

o Reconstitution: Reconstitute the residue in 1 mL of a suitable solvent (e.g., methanol/water,
50:50, v/v) for LC-MS/MS analysis.

b. LC-MS/MS Conditions (lllustrative)
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Parameter Setting
LC System Agilent 1200 Series or equivalent
Column C18 column (e.g., 100 mm x 2.1 mm, 1.8 um)

Mobile Phase A

Water with 0.1% formic acid

Mobile Phase B

Acetonitrile with 0.1% formic acid

Start at 5% B, increase to 95% B over 10 min,

Gradient ) o -
hold for 2 min, return to initial conditions

Flow Rate 0.3 mL/min

Injection Volume 5puL

MS System

Triple quadrupole mass spectrometer

lonization Mode

Electrospray lonization (ESI), Positive

MRM Transitions

Proquinazid: Precursor lon > Product lon 1
(Quantifier), Precursor lon > Product lon 2
(Qualifier) Proquinazid-(propoxy-d7): Precursor

lon+7 > Product lon 1 (Quantifier)

Analysis of Proquinazid in Soil Samples

This protocol outlines the determination of Proquinazid in soil samples using the QUEChERS
(Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method followed by GC-MS/MS
analysis, with Proquinazid-(propoxy-d7) as the internal standard.

a. Sample Preparation and Extraction (QUEChERS)

o Sample Homogenization: Air-dry the soil sample and sieve it through a 2 mm sieve.

» Weighing and Fortification: Weigh 10 g of the homogenized soil into a 50 mL centrifuge tube.

Add a known amount of Proquinazid-(propoxy-d7) internal standard solution.

e Hydration: Add 10 mL of deionized water to the soil and vortex for 1 minute.

o Extraction: Add 10 mL of acetonitrile and shake vigorously for 1 minute.
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Salting Out: Add the QUEChERS extraction salts (e.g., 4 g MgSOa, 1 g NaCl, 1 g trisodium
citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate) to the tube. Immediately

shake vigorously for 1 minute.

Centrifugation: Centrifuge the tube at >3000 g for 5 minutes.

Dispersive SPE Cleanup: Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to

a 2 mL microcentrifuge tube containing d-SPE cleanup sorbent (e.g., 150 mg MgSOas, 50 mg
Primary Secondary Amine (PSA), 50 mg C18).

Vortex and Centrifuge: Vortex the tube for 30 seconds and then centrifuge at high speed for

2 minutes.

Final Extract: The resulting supernatant is ready for GC-MS/MS analysis.

. GC-MS/MS Conditions (lllustrative)

Parameter Setting
GC System Agilent 7890B GC or equivalent
DB-5ms (30 m x 0.25 mm, 0.25 um) or
Column )
equivalent
Carrier Gas Helium at a constant flow of 1.2 mL/min

Inlet Temperature

280°C

Oven Program

Start at 70°C, hold for 1 min, ramp to 300°C at
25°C/min, hold for 5 min

Injection Volume

1 pL (Splitless)

MS System

Triple quadrupole mass spectrometer

lonization Mode

Electron lonization (El) at 70 eV

MRM Transitions

Proquinazid: Precursor lon > Product lon 1
(Quantifier), Precursor lon > Product lon 2
(Qualifier) Proquinazid-(propoxy-d7): Precursor

lon+7 > Product lon 1 (Quantifier)
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Data Presentation

The following tables present typical performance data for the analysis of pesticides in
environmental matrices using a deuterated internal standard. This data is for illustrative
purposes and actual performance may vary.

Table 1: Typical Method Validation Data for Proquinazid in Water

Parameter Value
Limit of Detection (LOD) 0.01 pg/L
Limit of Quantification (LOQ) 0.05 pg/L
Linearity (r?) >0.99
Recovery (at 0.1 pg/L) 85 -110%
Precision (RSD, %) <15%

Table 2: Typical Method Validation Data for Proquinazid in Soil

Parameter Value
Limit of Detection (LOD) 1 pg/kg
Limit of Quantification (LOQ) 5 po/kg
Linearity (r?) >0.99
Recovery (at 10 pg/kg) 80 - 115%
Precision (RSD, %) <20%

Workflow Diagram
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General Workflow for Proquinazid Analysis
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Caption: General workflow for the analysis of Proquinaz-id in environmental samples.

Conclusion
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The use of Proquinazid-(propoxy-d7) as an internal standard provides a highly reliable and
accurate method for the quantification of Proquinazid in environmental matrices such as water
and soil. The detailed protocols for SPE and QUEChERS extraction, coupled with sensitive LC-
MS/MS or GC-MS/MS analysis, enable the detection and quantification of Proquinazid at low
levels, which is essential for effective environmental monitoring. The principles and workflows
described in this application note can be adapted by researchers and analytical laboratories to
develop and validate their own methods for pesticide residue analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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